Cas no 2126143-31-3 (rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate)

• Product Name: rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate
• CAS No: 2126143-31-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5255174
• PubChem ID: 132327856
• Update Time: 2025-08-04

rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate
• EN300-396444
• 2126143-31-3

• Inchi： 1S/C8H15NO2/c1-6-4-9-5-7(6)3-8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： OCKLEGZWORQWHZ-RNFRBKRXSA-N
• SMILES： O(C)C(C[C@@H]1CNC[C@H]1C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate

Rac-Methyl 2-[(3R,4R)-4-Methylpyrrolidin-3-yl]Acetate: A Comprehensive Overview

The compound rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate, identified by the CAS number 2126143-31-3, is a chemically synthesized molecule with significant applications in various fields. This compound belongs to the class of esters and is derived from a pyrrolidine derivative. The term rac in its name denotes that it exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The structural formula of this compound reveals a pyrrolidine ring system with specific stereochemistry at the 3R and 4R positions. The pyrrolidine ring is a five-membered saturated ring containing one nitrogen atom. The substituents on this ring include a methyl group at the 4-position and an acetate ester group at the 3-position. The acetate group is further substituted with a methyl ester, giving rise to the name methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate.

Recent studies have highlighted the potential of this compound in pharmaceutical research. Its unique stereochemistry and functional groups make it an interesting candidate for drug design and development. Researchers have explored its role as a building block for more complex molecules, particularly in the synthesis of bioactive compounds with therapeutic potential.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution reactions or esterification processes. The stereochemistry of the molecule is crucial during synthesis, as it determines the biological activity and pharmacokinetic properties of the compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and correct stereochemical configuration of the product.

The application of this compound extends beyond pharmaceuticals. It has been investigated for its potential in agrochemicals, where it may serve as an active ingredient or a precursor in the synthesis of pesticides or herbicides. Additionally, its versatility in organic synthesis makes it a valuable reagent in laboratory settings.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at molecular levels. Molecular docking studies have provided insights into its binding affinity with various biological targets, such as enzymes or receptors. These studies are pivotal in understanding its mechanism of action and guiding further research into its therapeutic applications.

In conclusion, rac-methyl 2-[(3R,4R)-4-methylpyrrolidin-3-yl]acetate is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound may unlock new possibilities in drug discovery and beyond.